4-(dipropylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide

• IUPAC Name: 4-(dipropylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide
• InChI: InChI=1S/C20H25N3O6S/c1-4-12-22(13-5-2)30(27,28)17-9-6-15(7-10-17)20(24)21-18-11-8-16(23(25)26)14-19(18)29-3/h6-11,14H,4-5,12-13H2,1-3H3,(H,21,24)
• InChI Key: ZEYSUUPNMUKHJY-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C20H25N3O6S
• Molecular Weight: 435.5 g/mol

Description

4-(dipropylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of benzamide and sulfonamide derivatives have been a subject of interest due to their versatile chemical properties and potential applications. For instance, Mishra et al. (2018) studied the synthesis, characterization, and corrosion inhibition properties of N-phenyl-benzamide derivatives on mild steel in acidic conditions, demonstrating the impact of electron-withdrawing and electron-donating groups on inhibition efficiency Mishra et al., 2018. Similarly, novel diamines with sulfone, ether, and amide structures were synthesized and characterized by Mehdipour‐Ataei et al. (2004), highlighting the importance of these compounds in the development of thermally stable polyimides Mehdipour‐Ataei et al., 2004.

Pharmacological Applications

Several benzamide and sulfonamide derivatives have been investigated for their pharmacological potential. For example, compounds synthesized by Rahman et al. (2014) were studied for their diuretic, antihypertensive, and anti-diabetic potential, demonstrating the significance of N-substituted benzene sulfonamide derivatives in developing new therapeutic agents Rahman et al., 2014. Additionally, Sonda et al. (2004) synthesized a series of benzamide derivatives as selective serotonin 4 receptor agonists, showing potential as prokinetic agents affecting gastrointestinal motility Sonda et al., 2004.

Industrial and Environmental Applications

Benzamide and sulfonamide derivatives also find applications in industrial and environmental contexts. For instance, the corrosion inhibition studies by Mishra et al. (2018) offer insights into the application of these compounds in protecting metals from acidic corrosion, which is crucial for industrial maintenance and sustainability Mishra et al., 2018.